- Synthesis of ring-expanded homologs of 3-amino pyranosides, Tetrahedron Letters, 2022, 93,
Cas no 89615-45-2 ((2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol)
89615-45-2 structure
Product Name:(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol
CAS No:89615-45-2
MF:C26H28O5
MW:420.497528076172
CID:61294
PubChem ID:10938702
Update Time:2024-10-26
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-Tri-O-benzyl-alpha-D-ribofuranose
- 2,3,5-Tri-O-benzyl-D-ribofuranose
- 2,3,5-Tri-O-benzyl-D
- (3R,4R,5R)-3,4-Bis(benzyloxy)-5-((benzyloxy)methyl)dihydrofuran-2(3H)-one
- 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSYL AZIDE
- 2,3,5-Tri-O-benzyl-D-ribono-1,4-lactone
- 2,3,5-Tris-O-(phenylmethyl)-α-D-ribofuranose (ACI)
- 2,3,5-Tri-O-benzyl-α-D-ribofuranose
- (2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol
- SCHEMBL264552
- (3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol
- NAQUAXSCBJPECG-NITSXXPLSA-N
- (3R,4R,5R)-3,4-BIS(BENZYLOXY)-5-[(BENZYLOXY)METHYL]OXOLAN-2-OL
- 89615-45-2
- (3R,4R,5R)-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-ol
- CS-0447906
- 2,3,5-TRI-O-BENZYL-L-ARABINOFURANOSE
- BS-22785
- 16838-89-4
- DTXSID80449039
- 2,3,5-tri-O-benzyl-ribofuranose
- s12080
-
- Inchi: 1S/C26H28O5/c27-26-25(30-18-22-14-8-3-9-15-22)24(29-17-21-12-6-2-7-13-21)23(31-26)19-28-16-20-10-4-1-5-11-20/h1-15,23-27H,16-19H2/t23-,24-,25-,26+/m1/s1
- InChI Key: NAQUAXSCBJPECG-POTDNYQPSA-N
- SMILES: O([C@@H]1[C@@H](COCC2C=CC=CC=2)O[C@H](O)[C@@H]1OCC1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 420.19400
- Monoisotopic Mass: 420.19367399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 57.2Ų
Experimental Properties
- Density: 1.21
- Melting Point: 54-55°C
- Boiling Point: 570.547°C at 760 mmHg
- Flash Point: 298.856°C
- Refractive Index: 1.609
- PSA: 57.15000
- LogP: 4.09120
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196458-5g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol |
89615-45-2 | 95% | 5g |
$281 | 2021-08-05 | |
| Chemenu | CM196458-10g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol |
89615-45-2 | 95% | 10g |
$355 | 2021-08-05 | |
| Chemenu | CM196458-25g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-ol |
89615-45-2 | 95% | 25g |
$631 | 2021-08-05 | |
| TRC | T771350-500mg |
2,3,5-Tri-O-benzyl-D-ribofuranose |
89615-45-2 | 500mg |
$ 173.00 | 2023-09-05 | ||
| TRC | T771350-5g |
2,3,5-Tri-O-benzyl-D-ribofuranose |
89615-45-2 | 5g |
$ 1355.00 | 2023-09-05 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB08618-1g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol |
89615-45-2 | 97% | 1g |
509.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB08618-5g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol |
89615-45-2 | 97% | 5g |
1617.00 | 2021-07-09 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB08618-10g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol |
89615-45-2 | 97% | 10g |
2920.00 | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU689-1g |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol |
89615-45-2 | 97% | 1g |
594.0CNY | 2021-07-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CU689-50mg |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol |
89615-45-2 | 97% | 50mg |
82.0CNY | 2021-07-09 |
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetic acid ; 12 h, rt → 65 °C; 65 °C → rt
1.2 Reagents: Water ; rt
1.2 Reagents: Water ; rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Deoxo-Fluor Solvents: Dichloromethane ; 30 min, rt
Reference
- Sulfur, Trifluoro[2-methoxy-N-(2-methoxyethyl)ethanaminato-κN]-,(T-4)-, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-7
Production Method 3
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ; rt; 2 d, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, 0 °C
1.4 0 °C; overnight, rt
1.5 Reagents: Water ; 0 °C
1.6 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; overnight, 95 °C; 95 °C → rt
1.7 Reagents: Potassium carbonate ; neutralized
1.2 Reagents: Sodium hydroxide Solvents: Water ; neutralized
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, 0 °C
1.4 0 °C; overnight, rt
1.5 Reagents: Water ; 0 °C
1.6 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; overnight, 95 °C; 95 °C → rt
1.7 Reagents: Potassium carbonate ; neutralized
Reference
- Identification and characterization of enzymes catalyzing pyrazolopyrimidine formation in the biosynthesis of formycin A, Organic Letters, 2017, 19(6), 1426-1429
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Raw materials
- (2R,4S,5R)-3,4-dibenzyloxy-5-(benzyloxymethyl)tetrahydrofuran-2-ol
- METHYL 2,3,5-TRI-O-BENZYL-D-RIBOFURANOSIDE
- D-Ribose
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Preparation Products
(2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
89615-45-2 ((2S,3R,4R,5R)-3,4-bis(benzyloxy)-5-[(benzyloxy)methyl]oxolan-2-ol) Related Products
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- 37776-25-3(D-Arabinose,2,3,5-tris-O-(phenylmethyl)-)
- 89361-52-4(b-D-Ribofuranose,2,3,5-tris-O-(phenylmethyl)-)
- 55725-85-4((2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran)
- 10310-32-4((3R,4R,5R)-4-benzyloxy-5-[(1R)-1,2-dibenzyloxyethyl]-2-ethoxy-tetrahydrofuran-3-ol)
- 96192-07-3(L-Arabinofuranose,2,3,5-tris-O-(phenylmethyl)-)
- 89615-42-9(2,3,5-Tri-O-benzyl-β-L-arabinofuranose)
- 160549-10-0(2,3,5-tri-O-benzyl-D-arabinofuranose)
- 220509-10-4( )
- 81969-62-2(3,5,6-Tris-O-(phenylmethyl)-α-D-glucofuranose)
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